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Compound of Interest

Compound Name: TEAD-IN-12

Cat. No.: B15134874

Disclaimer: No specific Safety Data Sheet (SDS) for TEAD-IN-12 is publicly available. The
following guidance is based on general laboratory safety principles for handling potent, novel
research compounds and should be supplemented by a risk assessment conducted by the
user's institution. Always consult with your institution's Environmental Health and Safety (EHS)
department for specific handling and disposal requirements.

l. Immediate Safety and Handling Precautions

TEAD-IN-12 is a potent, orally active TEAD inhibitor.[1] Due to the lack of specific toxicity data,
it should be handled with extreme caution, assuming it is hazardous. The primary routes of
exposure are inhalation, ingestion, and skin/eye contact.

Personal Protective Equipment (PPE):

A comprehensive set of PPE should be worn at all times when handling TEAD-IN-12 to
minimize exposure.[2]
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PPE Category Item Specifications

Double-gloving is
Hand Protection Disposable Nitrile Gloves recommended. Change gloves

immediately if contaminated.

) Safety Goggles or a Face Must provide a complete seal
Eye Protection _
Shield around the eyes.

Fully buttoned, with tight-fitting

cuffs. A disposable gown is

Body Protection Laboratory Coat )
recommended for handling
larger quantities.

All handling of solid TEAD-IN-
) ) 12 and its solutions must be
Respiratory Protection Fume Hood

performed in a certified

chemical fume hood.

Il. Quantitative Data

The following table summarizes the known quantitative data for TEAD-IN-12.

Property Value Reference

Molecular Formula C22H20F3N303 MedChemExpress
Molecular Weight 431.41 g/mol MedChemExpress
ICs0 <100 nM MedChemExpress

lll. Sighaling Pathway and Mechanism of Action

TEAD-IN-12 is an inhibitor of the TEAD family of transcription factors, which are key
downstream effectors of the Hippo signaling pathway.[3] The Hippo pathway plays a crucial
role in regulating cell growth, proliferation, and apoptosis.[4][5] In many cancers, this pathway
is dysregulated, leading to the activation of TEAD and the transcription of pro-oncogenic genes.
[6] TEAD-IN-12 likely functions by disrupting the interaction between TEAD and its co-
activators, YAP and TAZ.[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15134874?utm_src=pdf-body
https://www.benchchem.com/product/b15134874?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-tead1-inhibitors-and-how-do-they-work
https://www.researchgate.net/figure/A-simplified-illustration-of-HIPPO-signaling-pathway-The-Hippo-signaling-pathway-is_fig1_327404367
https://pmc.ncbi.nlm.nih.gov/articles/PMC5882217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5876656/
https://www.benchchem.com/product/b15134874?utm_src=pdf-body
https://synapse.patsnap.com/article/what-are-tead1-inhibitors-and-how-do-they-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15134874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE e s

Hippo Pathway ON (High Cell Density) Hippo Pathway OFF (Low Cell Density)

TEAD-IN-12 YAP/TAZ

MST1/2

Y

Nucleus

LATS1/2

phosphorylates

Phosphorylated Gene Transcription
YAP/TAZ (Proliferation, Anti-apoptosis)
Cytoplasmic Retention
& Degradation

Click to download full resolution via product page
Hippo Signaling Pathway and TEAD-IN-12 Mechanism of Action.

IV. Experimental Protocols

The following is a representative experimental workflow for a cell viability assay using a
chemical inhibitor like TEAD-IN-12.[7][8][9]
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General Experimental Workflow for a Cell Viability Assay.
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Step-by-Step Guidance for a Cell Viability (MTT) Assay:

o Cell Seeding: Plate cells at a predetermined density in a 96-well plate and incubate for 24
hours to allow for cell attachment.

e Compound Preparation: Prepare a stock solution of TEAD-IN-12 in an appropriate solvent
(e.g., DMSO). Perform serial dilutions to create a range of concentrations for testing.

e Cell Treatment: Remove the culture medium and add fresh medium containing the different
concentrations of TEAD-IN-12 to the respective wells. Include a vehicle control (medium with
the same concentration of solvent).

 Incubation: Incubate the treated cells for a period of 48 to 72 hours.

e MTT Addition: Add MTT solution to each well and incubate for 2 to 4 hours, allowing viable
cells to metabolize the MTT into formazan crystals.[10]

e Solubilization: Add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan
crystals.

o Absorbance Reading: Measure the absorbance of each well at the appropriate wavelength
using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control and determine the ICso value.

V. Disposal Plan
All waste contaminated with TEAD-IN-12 must be treated as hazardous chemical waste.[2][11]

Solid Waste:

» Contaminated consumables (e.g., pipette tips, gloves, vials) should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:
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« All liquid waste containing TEAD-IN-12, including unused solutions and cell culture medium,
must be collected in a sealed, labeled hazardous waste container.

e Do not pour any liquid waste containing TEAD-IN-12 down the drain.

Decontamination:

o All glassware and equipment that have come into contact with TEAD-IN-12 should be
decontaminated. A common method is to rinse with a suitable solvent (e.g., ethanol or
methanol) and collect the rinsate as hazardous waste.[12]

o Work surfaces should be thoroughly cleaned after handling the compound.

Final Disposal:

o All hazardous waste must be disposed of through your institution's EHS department in
accordance with local, state, and federal regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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